Cas no 1805178-32-8 (2-(Bromomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetonitrile)
2-(Bromomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(Bromomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetonitrile
-
- Inchi: 1S/C10H6BrF5N2O/c11-3-6-7(9(12)13)8(19-10(14,15)16)5(1-2-17)4-18-6/h4,9H,1,3H2
- InChI Key: MDCSEMUBPXSBKT-UHFFFAOYSA-N
- SMILES: BrCC1C(C(F)F)=C(C(CC#N)=CN=1)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 343
- XLogP3: 2.9
- Topological Polar Surface Area: 45.9
2-(Bromomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029078739-1g |
2-(Bromomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetonitrile |
1805178-32-8 | 97% | 1g |
$1,460.20 | 2022-04-01 |
2-(Bromomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetonitrile Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 2-(Bromomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetonitrile
Professional Introduction to 2-(Bromomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1805178-32-8)
2-(Bromomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1805178-32-8) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various biologically active molecules. The presence of multiple fluorinated and brominated functional groups makes it a versatile building block for medicinal chemists seeking to develop novel therapeutic agents.
The compound's structure, featuring a pyridine core substituted with a bromomethyl group, a difluoromethyl group, and a trifluoromethoxy group, along with an acetonitrile moiety at the fifth position, endows it with distinct chemical properties. These properties are particularly valuable in the design of molecules that require enhanced lipophilicity, metabolic stability, and binding affinity to biological targets. The bromomethyl group, in particular, provides a reactive site for further functionalization through nucleophilic substitution reactions, allowing for the facile introduction of additional pharmacophores.
In recent years, the demand for fluorinated compounds in drug development has surged due to their ability to modulate pharmacokinetic and pharmacodynamic properties. The incorporation of difluoromethyl and trifluoromethoxy groups into molecular frameworks has been shown to improve drug efficacy, reduce toxicity, and extend half-life. This trend has spurred extensive research into synthetic methodologies that can efficiently incorporate these motifs into target molecules. 2-(Bromomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetonitrile exemplifies such an approach, offering a streamlined route to access complex scaffolds.
The acetonitrile substituent at the fifth position of the pyridine ring further enhances the compound's utility as a synthetic intermediate. Acetonitrile is known for its ability to participate in various organic transformations, including nucleophilic additions and condensation reactions, making it an ideal candidate for constructing more intricate molecular architectures. This feature has been leveraged in several recent studies aimed at developing novel antiviral and anticancer agents.
Recent advancements in computational chemistry have also highlighted the potential of 2-(Bromomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetonitrile as a key intermediate in the design of enzyme inhibitors. By leveraging molecular modeling techniques, researchers have been able to predict how modifications around the pyridine core can influence binding affinity to specific enzymes. These insights have led to the identification of new lead compounds with improved therapeutic profiles.
The compound's reactivity also makes it a valuable tool in cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. Techniques such as Suzuki-Miyaura and Buchwald-Hartwig couplings have been employed to introduce aryl or heteroaryl groups at various positions of the pyridine ring. Such modifications have been instrumental in generating libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying new drug candidates.
In addition to its pharmaceutical applications, 2-(Bromomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetonitrile has shown promise in agrochemical research. The unique combination of functional groups present in this compound allows for the synthesis of novel pesticides and herbicides with enhanced efficacy and environmental compatibility. Researchers have explored its use in developing next-generation crop protection agents that target specific enzymatic pathways in pests while minimizing impact on non-target organisms.
The synthesis of this compound typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include halogenation reactions to introduce the bromomethyl group, fluorination protocols to incorporate the difluoromethyl and trifluoromethoxy substituents, and final functionalization with acetonitrile via nucleophilic addition or condensation reactions. Advances in synthetic methodology have enabled more efficient and scalable production processes, making this intermediate more accessible to researchers worldwide.
The growing interest in fluorinated compounds has also driven innovation in green chemistry approaches for their synthesis. Researchers are increasingly exploring catalytic methods that minimize waste and reduce energy consumption. For instance, transition metal-catalyzed fluorination reactions have been optimized to achieve high yields while maintaining environmental sustainability. Such developments align with broader industry trends toward greener pharmaceutical manufacturing processes.
The versatility of 2-(Bromomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetonitrile extends beyond its role as a synthetic intermediate; it also serves as a model system for studying electronic effects and steric influences on molecular reactivity. By comparing its behavior with structurally related compounds, researchers can gain deeper insights into fundamental principles governing chemical transformations at the molecular level.
In conclusion, 2-(Bromomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1805178-32-8) is a multifaceted compound with significant applications across pharmaceuticals and agrochemicals. Its unique structural features make it an invaluable tool for synthetic chemists seeking to develop novel biologically active molecules with improved therapeutic profiles. As research continues to uncover new applications for this compound,its importance is likely to grow further,driving innovation in drug discovery and agricultural science alike.
1805178-32-8 (2-(Bromomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)